3-Chloro-3-(4'-methoxy-3'-sulfonamidophenyl)-2-propylamine, Hydrochloride

• IUPAC Name: 5-(2-amino-1-chloropropyl)-2-methoxybenzenesulfonamide;hydrochloride
• InChI: InChI=1S/C10H15ClN2O3S.ClH/c1-6(12)10(11)7-3-4-8(16-2)9(5-7)17(13,14)15;/h3-6,10H,12H2,1-2H3,(H2,13,14,15);1H
• InChI Key: YDMHMKZYNOPCJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC(=C(C=C1)OC)S(=O)(=O)N)Cl)N.Cl
• Molecular Formula: C10H16Cl2N2O3S
• Molecular Weight: 315.22 g/mol
• CAS No.: 86244-33-9

Description

3-Chloro-3-(4'-methoxy-3'-sulfonamidophenyl)-2-propylamine, Hydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C10H16Cl2N2O3S and its molecular weight is 315.209. The purity is usually 95%.
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Scientific Research Applications

Metabolic and Analytical Applications

• Studies on related compounds have focused on understanding their metabolic pathways and developing analytical techniques for measuring metabolites in biological samples. For instance, research on the metabolism of L-3,4-dihydroxyphenylalanine in humans has provided insights into the metabolic fate of orally ingested precursors, highlighting the role of methoxylation in metabolism (O'Gorman et al., 1970)(O'Gorman et al., 1970).

• Analytical methods have been developed to quantify methoxyphenamine and its metabolites in urine and plasma, demonstrating the interplay between different metabolic pathways and the impact of genetic phenotypes on drug metabolism (Roy et al., 1985)(Roy et al., 1985).

Neurotransmitter Research

• Compounds structurally related to 3-Chloro-3-(4'-methoxy-3'-sulfonamidophenyl)-2-propylamine, Hydrochloride have been utilized in studies exploring neurotransmitter dynamics, particularly the metabolism of catecholamines and their impact on neurological conditions. For example, research has investigated the concentrations of monoamine metabolites in lumbar cerebrospinal fluid to understand their role in diseases like narcolepsy and hypersomnia (Faull et al., 1986)(Faull et al., 1986).

• The effects of m-Chlorophenylpiperazine, a compound related by function if not by structure, on psychological and cognitive measurements in human volunteers have also been explored to understand its impact on serotonin function, providing a model for studying the role of neurotransmitters in affective disorders (Silverstone et al., 1994)(Silverstone et al., 1994).

Environmental and Health Impact Studies

• Research on metabolites and derivatives of similar compounds has extended into environmental health, examining the presence and effects of pollutants like polychlorinated biphenyls (PCBs) and their metabolites in human serum, with a focus on understanding exposure levels and potential health impacts (Linderholm et al., 2007)(Linderholm et al., 2007).